Cas no 1153369-84-6 (1,3-Dimethyl-5-(2-methylpropoxy)-1h-pyrazol-4-amine)

• Product Name: 1,3-Dimethyl-5-(2-methylpropoxy)-1h-pyrazol-4-amine
• CAS No: 1153369-84-6
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5744659
• PubChem ID: 43554431
• Update Time: 2025-06-09

1,3-Dimethyl-5-(2-methylpropoxy)-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Isobutoxy-1,3-dimethyl-1h-pyrazol-4-amine
• 1153369-84-6
• CS-0283600
• 1,3-DIMETHYL-5-(2-METHYLPROPOXY)-1H-PYRAZOL-4-AMINE
• EN300-1294876
• 1H-Pyrazol-4-amine, 1,3-dimethyl-5-(2-methylpropoxy)-
• 1,3-Dimethyl-5-(2-methylpropoxy)-1h-pyrazol-4-amine

• Inchi： 1S/C9H17N3O/c1-6(2)5-13-9-8(10)7(3)11-12(9)4/h6H,5,10H2,1-4H3
• InChI Key： BURPMEPIIVYGDS-UHFFFAOYSA-N
• SMILES： O(C1=C(C(C)=NN1C)N)CC(C)C

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 302.7±37.0 °C(Predicted)
• pka: 4.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1,3-Dimethyl-5-(2-methylpropoxy)-1h-pyrazol-4-amine

Comprehensive Overview of 1,3-Dimethyl-5-(2-methylpropoxy)-1H-pyrazol-4-amine (CAS No. 1153369-84-6)

1,3-Dimethyl-5-(2-methylpropoxy)-1H-pyrazol-4-amine (CAS No. 1153369-84-6) is a specialized organic compound belonging to the pyrazole amine class. Its unique molecular structure, featuring a pyrazole core substituted with methyl and isobutoxy groups, makes it a subject of interest in pharmaceutical and agrochemical research. The compound's CAS number 1153369-84-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise documentation and traceability in scientific literature.

Recent trends in organic synthesis highlight the growing demand for heterocyclic compounds like 1,3-Dimethyl-5-(2-methylpropoxy)-1H-pyrazol-4-amine. Its potential applications in drug discovery and crop protection align with user queries such as "pyrazole derivatives in medicine" or "amine-functionalized agrochemicals." The compound's lipophilic isobutoxy side chain may enhance bioavailability, a topic frequently explored in pharmacokinetics studies. Researchers also investigate its role as a building block for more complex molecules, addressing search engine queries like "pyrazole amine synthesis" or "CAS 1153369-84-6 applications."

From a synthetic chemistry perspective, the 1H-pyrazol-4-amine scaffold of this compound offers versatile reactivity. The dimethyl substitution at positions 1 and 3 increases steric stability, while the 2-methylpropoxy group introduces potential for hydrogen bonding interactions. These features correlate with trending search terms such as "modified pyrazole solubility" and "amine-protecting groups in synthesis." Analytical techniques like HPLC and NMR are typically employed for purity verification, addressing common quality control questions in pharmaceutical forums.

Environmental and safety profiles of CAS 1153369-84-6 remain an active research area, matching user concerns about "green chemistry approaches." The compound's molecular weight (212.28 g/mol) and logP value influence its environmental fate, a subject often queried in ecological chemistry discussions. Regulatory databases frequently update information about such specialty chemicals, responding to industry demands for compliance data.

In material science applications, the electron-rich pyrazole ring in this compound shows promise for coordination chemistry, aligning with nanotechnology research trends. Its potential as a ligand precursor answers queries about "nitrogen-containing molecular architectures." The amine functionality at position 4 enables further derivatization, making it valuable for combinatorial chemistry libraries – a hot topic in high-throughput screening methodologies.

The commercial availability of 1,3-Dimethyl-5-(2-methylpropoxy)-1H-pyrazol-4-amine through specialty chemical suppliers satisfies procurement-related searches. Storage typically recommended under inert atmosphere conditions reflects standard practices for amine-containing compounds. Technical datasheets often highlight its crystalline form and solubility profile, addressing formulation-related inquiries from industrial users.

Ongoing patent analyses reveal innovative uses of this pyrazole derivative in electronic materials and catalytic systems. Such applications respond to search trends about "functional organic materials." The compound's thermal stability parameters make it suitable for high-temperature processes, a feature frequently mentioned in polymer science forums. Research continues to explore its structure-activity relationships, particularly in biological systems where pyrazole moieties demonstrate diverse pharmacological effects.